molecular formula C12H11NO3 B8381835 2-Hydroxymethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile

2-Hydroxymethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile

Cat. No.: B8381835
M. Wt: 217.22 g/mol
InChI Key: YVYCGKHZNRUJHF-UHFFFAOYSA-N
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Description

2-Hydroxymethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

2-(hydroxymethyl)-4-methoxy-3-methyl-1-benzofuran-5-carbonitrile

InChI

InChI=1S/C12H11NO3/c1-7-10(6-14)16-9-4-3-8(5-13)12(15-2)11(7)9/h3-4,14H,6H2,1-2H3

InChI Key

YVYCGKHZNRUJHF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(OC2=C1C(=C(C=C2)C#N)OC)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of (5-bromo-4-methoxy-3-methyl benzofuran-2-yl)-methanol (0.31 g; 1.1 mmol, Example 136, Step 1) and CuCN (0.21 g; 2.3 mmol; 2 eq) in N-methylpyrrolidinone (1.5 mL) was subjected to microwave radiation at 200° C. for 10 minutes. The reaction was diluted with water and ethyl acetate (10 mL each) and filtered. The layers were separated and the aqueous phase was washed with a second portion of ethyl acetate. The combined organic layers were washed twice with water and once with brine. After drying over magnesium sulfate, filtration and concentration in vacuo gave the crude product. Chromatography on silica gel, eluting with 20% to 30% ethyl acetate/hexanes gave pure 2-hydroxymethyl-4-methoxy-3-methyl benzofuran-5-carbonitrile (0.17 g; 67% yield).
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0.31 g
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CuCN
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0.21 g
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1.5 mL
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0 (± 1) mol
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10 mL
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